N-[(4-chlorophenyl)methyl]-N'-naphthalen-1-yloxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-naphthalen-1-yloxamide
• InChI: InChI=1S/C19H15ClN2O2/c20-15-10-8-13(9-11-15)12-21-18(23)19(24)22-17-7-3-5-14-4-1-2-6-16(14)17/h1-11H,12H2,(H,21,23)(H,22,24)
• InChI Key: QHKBNWRQGABHTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN2O2
• Molecular Weight: 338.8 g/mol

Description

N-[(4-chlorophenyl)methyl]-N’-naphthalen-1-yloxamide is an organic compound that features a naphthalene ring and a chlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-N’-naphthalen-1-yloxamide typically involves the reaction of 4-chlorobenzylamine with naphthalene-1-carboxylic acid chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-N’-naphthalen-1-yloxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N’-naphthalen-1-yloxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-N’-naphthalen-1-yloxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chlorophenyl)methyl]-N-cyclopentylamide
• N-(4-chlorophenyl)-2-[(pyridin-4-ylmethyl)amino]benzamide

Uniqueness

N-[(4-chlorophenyl)methyl]-N’-naphthalen-1-yloxamide is unique due to its specific structural features, such as the presence of both a naphthalene ring and a chlorophenyl group. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.